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Compound of Interest

Compound Name: Nbd-X PE

Cat. No.: B15553098 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
The dynamic trafficking of lipids within and between cellular membranes is fundamental to

numerous cellular processes, including signal transduction, nutrient uptake, and the

maintenance of organelle identity and plasma membrane integrity.[1] Fluorescently labeled lipid

analogs are invaluable tools for visualizing and quantifying these dynamic events in living cells.

[1] NBD-PE (N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)-phosphatidylethanolamine) is a fluorescently

labeled phospholipid analog widely used to study the intracellular transport of

phosphatidylethanolamine (PE). The NBD (7-nitrobenz-2-oxa-1,3-diazol-4-yl) fluorophore is

small, environmentally sensitive, and can be attached to the headgroup of PE.[1][2] When

incorporated into cellular membranes, the fluorescence of NBD-PE can be monitored to track

its internalization, transport through various organelles, and recycling back to the plasma

membrane.[1] This application note provides detailed protocols for using NBD-PE to monitor

endocytosis and endocytic recycling pathways.

Properties of NBD-PE
NBD-PE is a valuable tool for lipid trafficking studies due to its specific photophysical and

chemical properties. It consists of a phosphatidylethanolamine molecule with an NBD

fluorophore conjugated to the head group.
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Property Value References

Excitation Maximum (λex) ~463 nm

Emission Maximum (λem) ~536 nm

Emission Color Green

Extinction Coefficient (ε) 22,000 M⁻¹cm⁻¹

Molecular Weight ~956.26 g/mol

Solubility
Soluble in methanol and

chloroform

Storage
Store at -20°C, protected from

light

Experimental Workflows
Visualizing the journey of NBD-PE from the plasma membrane into the cell and potentially back

again involves distinct experimental stages. The following diagrams illustrate the general

workflows for studying endocytosis and endocytic recycling.
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Preparation

Labeling

Trafficking & Imaging

Data Analysis

1. Culture Adherent Cells

2. Prepare NBD-PE & Wash Buffers

3. Label Cells with NBD-PE at 4°C
(Inserts into outer leaflet, minimizes endocytosis)

4. Wash with Cold BSA-Containing Buffer
(Removes excess probe)

5. Warm to 37°C
(Initiates internalization)

6. Live-Cell Microscopy
(Acquire time-lapse images)

7. Quantify Fluorescence
(Measure increase in intracellular puncta)

Click to download full resolution via product page

Caption: Workflow for monitoring NBD-PE endocytosis.
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Loading Endosomes

Surface Quenching

Recycling & Imaging

Data Analysis

1. Label Cells with NBD-PE

2. Incubate at 37°C (15-30 min)
(Loads endocytic pathway with NBD-PE)

3. Place on Ice
(Halts membrane trafficking)

4. Add Sodium Dithionite
(Quenches remaining surface fluorescence)

5. Wash with Cold Buffer

6. Warm to 37°C

7. Time-Lapse Imaging
(Monitor reappearance of fluorescence at plasma membrane)

8. Quantify Fluorescence
(Measure increase in plasma membrane signal)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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